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Compound of Interest

Compound Name: Estrogen receptor-IN-1

Cat. No.: B15544180

Application Notes and Protocols: Estrogen
Receptor-IN-1

Audience: Researchers, scientists, and drug development professionals.

Introduction

Estrogen Receptor-IN-1 is a notable inhibitor of the estrogen receptor (ER), demonstrating
inhibitory activity against both ERa and ER isoforms. As a critical regulator of cellular
processes, the estrogen receptor is a key target in various research areas, including oncology
and endocrinology. These application notes provide detailed information on the solubility of
Estrogen Receptor-IN-1, along with protocols for its preparation and use in cell culture
experiments.

Physicochemical and Biological Properties
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Property Value Reference

Estrogen Receptor a (ERQ) /
Target [1]
Estrogen Receptor B (ERpB)

ICso0 ERa: 13 pM, ERB: 5 uM [1]
o = 2.5 mg/mL (Saturation
Solubility in DMSO [1]
unknown)
Appearance Crystalline solid (General)

Store powder at -20°C for up
to 3 years. Store stock

Storage Conditions solutions at -80°C for up to 1 [1]
year. Avoid repeated freeze-

thaw cycles.

Signaling Pathway of Estrogen Receptor

Estrogen receptors (ERS) are ligand-activated transcription factors that mediate the
physiological effects of estrogens. The signaling cascade can be initiated through both genomic
and non-genomic pathways. In the classical genomic pathway, estrogen binding to nuclear
ERa or ER[ leads to receptor dimerization. This complex then binds to specific DNA
sequences known as Estrogen Response Elements (ERES) in the promoter regions of target
genes, thereby modulating their transcription.[2] Non-genomic pathways involve membrane-
associated estrogen receptors that can rapidly activate intracellular kinase cascades, such as
the MAPK and PI3K/AKT pathways.[3]
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Estrogen Receptor (ER) signaling pathways.

Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution

This protocol describes the preparation of a concentrated stock solution of Estrogen
Receptor-IN-1 in DMSO.

Materials:

Estrogen Receptor-IN-1 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer
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Procedure:

o Calculate the required mass: Determine the mass of Estrogen Receptor-IN-1 needed to
prepare the desired volume of a 10 mM stock solution. The molecular weight of Estrogen
Receptor-IN-1 is required for this calculation.

» Weigh the compound: Tare a sterile microcentrifuge tube on a calibrated analytical balance.
Carefully weigh the calculated mass of the inhibitor into the tube.

e Dissolve the compound: Add the appropriate volume of fresh, anhydrous DMSO to the tube.

e Ensure complete dissolution: Tightly cap the tube and vortex for 1-2 minutes until the
compound is fully dissolved. Gentle warming in a 37°C water bath may aid dissolution, but
the compound's temperature sensitivity should be considered.

» Aliquot and store: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock
solution into smaller, single-use volumes in sterile microcentrifuge tubes.[1] Clearly label
each aliquot with the compound name, concentration, solvent, and date of preparation. Store
the aliquots at -80°C for long-term storage.[1]
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Workflow for preparing a DMSO stock solution.

Preparation of Working Solutions for Cell Culture

This protocol outlines the dilution of the DMSO stock solution for use in cell-based assays. It is
crucial to maintain a low final concentration of DMSO in the cell culture medium to avoid

solvent-induced cytotoxicity, typically below 0.1% to 0.5%.[4][5]

Materials:
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e 10 mM Estrogen Receptor-IN-1 stock solution in DMSO
e Pre-warmed complete cell culture medium

e Sterile tubes for dilution

Procedure:

» Thaw the stock solution: Thaw a single aliquot of the 10 mM Estrogen Receptor-IN-1 stock
solution at room temperature.

 Serial Dilution (Recommended): To avoid precipitation, perform serial dilutions of the stock
solution in pure DMSO first to achieve an intermediate concentration before the final dilution
into the aqueous cell culture medium.

 Final Dilution: Add the desired volume of the DMSO stock or intermediate dilution to the pre-
warmed cell culture medium to achieve the final experimental concentration. Mix immediately
by gentle pipetting or inversion. Do not vortex medium containing serum.

o Vehicle Control: Prepare a vehicle control by adding the same volume of pure DMSO
(without the inhibitor) to an equivalent volume of cell culture medium. This is essential to
differentiate the effects of the inhibitor from those of the solvent.

o Immediate Use: Use the freshly prepared working solutions immediately to treat cells.

Safety Precautions

o Handle Estrogen Receptor-IN-1 and DMSO in a well-ventilated area or a chemical fume
hood.

o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.

o Consult the Safety Data Sheet (SDS) for Estrogen Receptor-IN-1 and DMSO before
handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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